Cas no 22706-22-5 (2,1,3-benzothiadiazole)

2,1,3-benzothiadiazole structure
2,1,3-benzothiadiazole structure
Product Name:2,1,3-benzothiadiazole
CAS No:22706-22-5
MF:C6H4N2S
MW:136.174359321594
CID:3049089
PubChem ID:67502
Update Time:2025-04-21

2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • "2,1,3-Benzothiadiazole"
    • NS00028282
    • DB-019578
    • Z56893124
    • 3,4-Benzo-1,2,5-thiadiazole
    • SY015401
    • NSC43636
    • W-107119
    • SB36322
    • MFCD00005809
    • benzo[c]-1,2,5-thiadiazole
    • AC-8841
    • EN300-17452
    • DTXSID3059767
    • AS-10911
    • NSC 43636
    • BDBM50098751
    • Benzisothiadiazole
    • AKOS001040879
    • CS-W017754
    • benzo[c][1,2,5]thiadiazole
    • B0921
    • STL301081
    • EINECS 205-985-2
    • NSC-43636
    • 2,1,3-Benzothiadiazole, 98%
    • 2,3-Benzothiadiazole
    • 2lambda4,1,3-benzothiadiazole
    • AC-907/25014100
    • F10820
    • NSC679
    • HMS1782J14
    • 2-Thia-1,3-diaza-2H-isoindene
    • AKOS000121527
    • SCHEMBL20886
    • UNII-8FTH8AJA9H
    • benzo[2,1,3]thiadiazole
    • 3, 4-Benzo-1,2,5-thiadiazole
    • Piazthiole (VAN)
    • 2-Thia-1, 3-diaza-2H-isoindene
    • AI3-23487
    • 73-13-2
    • HY-W017038
    • benzo-2
    • benzo[1
    • SCHEMBL17948244
    • NSC 679
    • 2Lambda(4),1,3-benzothiadiazole
    • EN300-17142
    • Piazthiole; Benzo-2,1,3-thiadiazole
    • NSC-679
    • InChI=1/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4
    • Piazthiole
    • 3,2,5-thiadiazole
    • MFCD04066698
    • 8FTH8AJA9H
    • Benzo[1,2,5]thiadiazole
    • 22706-22-5
    • 8lambda4-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen
    • 273-13-2
    • CHEMBL283327
    • 2,1,3-Benzothiadiazole
    • DTXCID5037652
    • FB38145
    • 205-985-2
    • Benzo(c)-1,2,5-thiadiazole
    • 2,1,3-benzothiadiazole
    • Inchi: 1S/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
    • InChI Key: PDQRQJVPEFGVRK-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 136.00951931g/mol
  • Monoisotopic Mass: 136.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54Ų

2,1,3-benzothiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-07
TRC
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$ 65.00 2022-06-07
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Enamine
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Enamine
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